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Introduction

Transcription Factor Dp-1 (TFDP1) is a crucial component of the E2F/DP transcription factor
complex, which plays a central role in regulating the cell cycle, particularly the transition from
G1 to S phase.[1][2][3] This complex controls the expression of numerous genes essential for
DNA replication and cell proliferation.[1][3] Dysregulation of the E2F/DP pathway is frequently
observed in cancer, making TFDP1 an attractive target for therapeutic intervention. The
CRISPR/Cas9 system offers a powerful tool for precisely editing the TFDP1 gene to study its
function and explore its therapeutic potential.

These application notes provide a comprehensive guide for the CRISPR/Cas9-mediated
knockout of the TFDP1 gene in human cell lines. Detailed protocols for sgRNA design, delivery,
and validation of gene editing are provided, along with data presentation in structured tables
and visualizations of relevant pathways and workflows.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the central role of TFDP1 in the E2F signaling pathway and
the general workflow for CRISPR/Cas9-mediated gene editing of TFDP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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